Cas no 165744-17-2 (Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI))

Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI) structure
165744-17-2 structure
Product name:Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI)
CAS No:165744-17-2
MF:C8H12N2O
MW:152.19368
CID:1350040
PubChem ID:22145403

Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI)
    • SCHEMBL6079670
    • NIOIXCCDWJWNEY-UHFFFAOYSA-N
    • DB-287116
    • 1-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)ethanone
    • 1-(5-ethyl-1-methylpyrazol-3-yl)ethanone
    • 3-Acetyl-5-ethyl-1-methylpyrazole
    • 165744-17-2
    • ETHANONE, 1-(5-ETHYL-1-METHYL-1H-PYRAZOL-3-YL)-
    • Inchi: InChI=1S/C8H12N2O/c1-4-7-5-8(6(2)11)9-10(7)3/h5H,4H2,1-3H3
    • InChI Key: NIOIXCCDWJWNEY-UHFFFAOYSA-N
    • SMILES: CCC1=CC(=NN1C)C(=O)C

Computed Properties

  • Exact Mass: 152.09506
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89

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